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Introduction

Tricosanoyl chloride (C23H4sClO), a long-chain acyl chloride, is a reactive organic compound
of significant interest in synthetic organic chemistry and materials science. Its extended
hydrocarbon tail and reactive acyl chloride head group make it a valuable building block for the
synthesis of complex lipids, surfactants, and other amphiphilic molecules. This technical guide
provides a detailed overview of the physical and chemical properties of tricosanoyl chloride,
with a focus on its physical state and appearance, supported by comparative data from
homologous long-chain acyl chlorides.

Physical State and Appearance

Tricosanoyl chloride, with its 23-carbon aliphatic chain, is a solid at standard temperature and
pressure. This is consistent with the trend observed in the homologous series of long-chain
acyl chlorides, where an increase in the length of the hydrocarbon chain leads to a higher
melting point. While specific data for tricosanoyl chloride is not readily available, the
properties of its close homologues, such as stearoyl chloride (C18) and lignoceroyl chloride
(C24), provide a strong basis for inference. Stearoyl chloride is a solid with a melting point of
19-22 °C[1][2][3], and lignoceroyl chloride is also documented as a solid[4]. Therefore,
tricosanoyl chloride is expected to be a white to off-white waxy or crystalline solid.
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The appearance of long-chain acyl chlorides can range from a colorless or white powder to a
pale yellow, lumpy solid[1]. The specific appearance can be influenced by the purity of the
compound, with purer samples tending to be white and crystalline.

Physicochemical Properties

To provide a comprehensive understanding of tricosanoyl chloride, the following table
summarizes its known and inferred properties, alongside those of other relevant long-chain
acyl chlorides.

= ) Tricosanoyl Stearoyl Behenoyl Lignoceroyl
roper
SR Chloride (C23) Chloride (C18) Chloride (C22) Chloride (C24)
Molecular
C23HasCIO Ci1sH3sCIO C22H43CIO C24H47CIO
Formula
Molecular Weight  373.06 g/mol 302.93 g/mol 359.03 g/mol 387.08 g/mol
Physical State Solid (inferred) Solid Solid (inferred) Solid
White or
White to off-white  colorless to light Off-white solid
Appearance waxy/crystalline yellow powderto  (inferred from Off-white solid
solid (inferred) lump to clear homologues)
liquid
Melting Point
0 Not available 19-22 Not available Not available
N , _ 214-216 @ 15 , .
Boiling Point (°C)  Not available H Not available Not available
mmHg

Experimental Protocols
Determination of Physical State and Appearance

Objective: To determine the physical state (solid or liquid) and describe the appearance (color,
texture) of tricosanoyl chloride at ambient temperature.

Materials:
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Tricosanoyl chloride sample

Spatula

Watch glass

White background surface (e.g., ceramic tile)

Magnifying glass (optional)
Procedure:

o Sample Preparation: Place a small, representative sample of tricosanoyl chloride onto a
clean, dry watch glass using a spatula.

o Observation of Physical State: At room temperature (approximately 20-25 °C), observe the
sample to determine if it is a solid or a liquid. Note if it maintains its shape (solid) or flows to
conform to the shape of the container (liquid).

e Observation of Appearance:

o Color: Place the watch glass on a white background and observe the color of the sample.
Record if it is white, off-white, yellow, or another color.

o Texture: Observe the texture of the solid. Describe it as crystalline (having a regular
geometric shape), amorphous (lacking a defined shape), waxy, or powdered. A magnifying
glass can be used for a more detailed observation of the crystal structure, if present.

o Form: Note the overall form of the solid, for instance, if it is a fine powder, coarse granules,
or a solid lump.

o Documentation: Record all observations in a laboratory notebook.

Determination of Melting Point

Objective: To determine the melting point range of tricosanoyl chloride.

Materials:
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Tricosanoyl chloride sample

Capillary tubes

Melting point apparatus

Mortar and pestle
Procedure:

o Sample Preparation: If the tricosanoyl chloride sample is not already a fine powder, gently
grind a small amount in a mortar and pestle.

e Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3
mm.

¢ Melting Point Determination:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Heat the block at a controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

o Observe the sample through the magnifying lens of the apparatus.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire solid has melted into a clear liquid (the end of
the melting range).

o Data Recording: The melting point is reported as a range from the temperature of initial
melting to the temperature of complete melting.

Structure-Property Relationship

The physical state of long-chain acyl chlorides is directly related to the length of their aliphatic
chain. As the number of carbon atoms increases, the van der Waals forces between the
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molecules become stronger, requiring more energy to overcome them, which results in a higher
melting point. This relationship is illustrated in the following diagram.

Relationship between Carbon Chain Length and Physical State of Acyl Chlorides

Acyl Chloride Chain Length

Short Chain (C2 C8) Long Chain (C18+) Medium Chain (C10-C16)

S~o
-~

eaker van der Waals forces /Stronger van der Waals forces\ ntermediate van der Waals forces

Physjcal State at Room Tempejature

Tricosanoyl Chloride (C23) Liquid/Low-Melting Solid

Click to download full resolution via product page

Caption: Molecular structure's influence on physical state.

Conclusion

Tricosanoyl chloride is a long-chain acyl chloride that is predicted to be a white to off-white,
waxy or crystalline solid at room temperature. Its physical properties are governed by the
significant van der Waals forces resulting from its long aliphatic chain. The experimental
protocols outlined in this guide provide a framework for the precise determination of its physical
characteristics, which are crucial for its application in research and development. The provided
data and diagrams offer a comprehensive technical resource for professionals working with this
and related long-chain fatty acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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